Cas no 21768-51-4 (Valine,N-(2-hydroxyethyl)-)

• Product Name: Valine,N-(2-hydroxyethyl)-
• CAS No: 21768-51-4
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 279571
• PubChem ID: 107912
• Update Time: 2025-04-19

Valine,N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Valine,N-(2-hydroxyethyl)-
• 21768-51-4
• SCHEMBL3294007
• N-2-(Hydroxyethyl)-L-valine-d4(technical grade)
• N-(2-hydroxyethyl)-dl-valine
• DL-Valine, N-(2-hydroxyethyl)-
• N-(2-Hydroxyethyl)valine
• N-2-(Hydroxyethyl)-L-valine
• FT-0669626
• 2-(2-Hydroxyethylamino)-3-methylbutyric acid, 97% (CP)
• FT-0669627
• 2-Hydroxyethylvaline

• Inchi： 1S/C7H15NO3/c1-5(2)6(7(10)11)8-3-4-9/h5-6,8-9H,3-4H2,1-2H3,(H,10,11)
• InChI Key： AJNYQRXDVGKEIT-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)NCCO)=O

Computed Properties

• Exact Mass: 161.105
• Monoisotopic Mass: 161.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 324.2°Cat760mmHg
• Flash Point: 149.8°C
• Refractive Index: 1.475
• LogP: 0.06840